N-(3-methylpyridin-2-yl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-1-(6-pyridin-3-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H22N6O/c1-15-4-2-11-23-20(15)24-21(28)16-8-12-27(13-9-16)19-7-6-18(25-26-19)17-5-3-10-22-14-17/h2-7,10-11,14,16H,8-9,12-13H2,1H3,(H,23,24,28)
• InChI Key: VSJZTRRSLFDDJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C21H22N6O
• Molecular Weight: 374.4 g/mol

Description

N-(3-methylpyridin-2-yl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H22N6O and its molecular weight is 374.448. The purity is usually 95%.
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Scientific Research Applications

Nitrogen-Containing Heterocyclic Compounds

Nitrogen-containing heterocyclic compounds, including structures like pyrroles, pyridines, pyrollidins, piperdines, indoles, imidazol, and pyrazins, serve as structural components of pharmaceuticals and agrochemicals because of their high biological activities. Their applications range from herbicides and insecticides to pharmaceuticals and adhesives. For instance, pyrazines are employed in flavors, fragrances, and as pharmaceutical intermediates, with 2-methylpyrazine being a raw material for the anti-tuberculosis drug pyrazinamide. Pyrrole derivatives, on the other hand, find use in materials science, notably as a raw material for polypyrrole, an electroconductive polymer drawing attention for its potential in inexpensive production processes (Higasio & Shoji, 2001).

Synthesis and Chemical Properties

The synthesis and chemical properties of related nitrogen-containing heterocyclic compounds are of considerable interest in the development of new pharmaceutical agents. For example, the compound N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide ([11C]9) was synthesized as a potential PET agent for imaging of IRAK4 enzyme in neuroinflammation, illustrating the compound's utility in diagnostic imaging and its role in exploring new therapeutic avenues (Wang et al., 2018).

Molecular Docking and In Vitro Screening

The development of novel pyridine and fused pyridine derivatives, including the synthesis of compounds like 6-(3,4-dimethylphenyl)-2-hydrazinyl-4-(thiophen-2-yl)-pyridine-3-carbonitrile and its derivatives, has been explored. These compounds underwent in silico molecular docking screenings towards GlcN-6-P synthase as the target protein, showcasing moderate to good binding energies. This research signifies the potential for creating new pharmaceutical compounds with specific biological targets, highlighting the versatility and application of nitrogen-containing heterocyclic compounds in drug discovery and development (Flefel et al., 2018).